Cas no 3966-31-2 (Benzeneacetic acid, a-ethyl-a-hydroxy-, (aR)-)

Benzeneacetic acid, a-ethyl-a-hydroxy-, (aR)- Properties

Names and Identifiers

• Benzeneacetic acid, a-ethyl-a-hydroxy-, (aR)-
• (2R)-2-hydroxy-2-phenylbutanoic acid
• (R)-2-Hydroxy-2-phenylbutyric acid
• SCHEMBL5570579
• (R)-2-Hydroxy-2-phenylbutyric acid,96%
• 3966-31-2
• starbld0001300
• (R)-2-Hydroxy-2-phenylbutanoic acid
• AKOS015891164
• DTXSID10428377
• +Expand

• InChIKey： QYCBZFRDGXIZIP-SNVBAGLBSA-N
• Inchi： InChI=1S/C10H12O3/c1-2-10(13,9(11)12)8-6-4-3-5-7-8/h3-7,13H,2H2,1H3,(H,11,12)/t10-/m1/s1
• SMILES： CC[C@](C1C=CC=CC=1)(O)C(=O)O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.078644241g/mol
• Heavy Atom Count: 13
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 1.36880
• PSA: 57.53000
• Melting Point: 106-113 °C